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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propan-1-ol

Cat. No.: B049522

An In-depth Technical Guide to the Physical Properties of 3-(3-Methylphenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Methylphenyl)propan-1-ol, also known as 3-(m-tolyl)propan-1-ol, is an aromatic alcohol
with significance in the fields of organic synthesis, fragrance chemistry, and as a potential
building block in pharmaceutical drug development. Its molecular structure, consisting of a
propanol chain attached to a toluene ring at the meta position, imparts a unique combination of
properties that are of interest to researchers. This guide provides a comprehensive overview of
the core physical properties of 3-(3-Methylphenyl)propan-1-ol, complete with detailed
experimental protocols for their determination and contextual insights into the rationale behind
these methodologies.

Molecular Structure and Key Identifiers

e |[UPAC Name: 3-(3-methylphenyl)propan-1-ol[1]
e Synonyms: 3-(m-tolyl)propan-1-ol, 3-Methylbenzenepropanol[1]
e CAS Number: 111171-94-9[1][2]

e Molecular Formula: C10H140O[1][2]
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e Molecular Weight: 150.22 g/mol [1]

Core Physical Properties

The physical characteristics of 3-(3-Methylphenyl)propan-1-ol are fundamental to its
handling, application, and integration into synthetic pathways. The following table summarizes
its key physical properties.

Physical Property Value Source(s)

) Liquid at standard temperature  Inferred from boiling and flash
Physical State

and pressure. points
Boiling Point 255.564 °C at 760 mmHg [2]
Density 0.985 g/cm? [2]
Flash Point 112.211 °C 2]
Refractive Index 1.526 [2]

] ] Not applicable (liquid at room
Melting Point
temperature)

Insoluble in water; soluble in
Solubility organic solvents like ethanol, [3]

ether, and acetone.

Experimental Determination of Physical Properties

This section provides detailed, step-by-step methodologies for the experimental determination
of the key physical properties of 3-(3-Methylphenyl)propan-1-ol. The rationale behind the
choice of each method is also discussed, providing a deeper understanding of the experimental
design.

Boiling Point Determination using the Thiele Tube
Method

The high boiling point of 3-(3-Methylphenyl)propan-1-ol makes the Thiele tube method a
suitable and efficient technique for its determination, requiring only a small sample volume.
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Methodology Rationale

The Thiele tube is designed to ensure uniform heating of a sample and a thermometer via

convection currents in a heating oil. This prevents localized overheating and provides an

accurate boiling point reading, which is observed as the temperature at which the vapor

pressure of the liquid equals the atmospheric pressure.

Experimental Protocol

Sample Preparation: Place a few drops of 3-(3-Methylphenyl)propan-1-ol into a small test
tube.

Capillary Inversion: Insert a capillary tube, sealed at one end, into the test tube with the open
end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb.

Thiele Tube Setup: Suspend the thermometer and test tube assembly in a Thiele tube
containing a high-boiling point heating oil (e.g., mineral oil).

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating
mantle.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube.

Boiling Point Reading: The boiling point is the temperature at which the bubbling ceases and
the liquid begins to be drawn back into the capillary tube upon cooling.

Apparatus Setup Measuremen t ‘
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Caption: Workflow for Boiling Point Determination.

Density Measurement

The density of a liquid is a fundamental physical property that can be easily determined using a
pycnhometer or a graduated cylinder and a balance.

Methodology Rationale

This protocol utilizes the direct measurement of mass and volume to calculate density. A
pycnometer provides higher accuracy, but a graduated cylinder is sufficient for many
applications.

Experimental Protocol

* Weighing the Empty Container: Accurately weigh a clean, dry 10 mL graduated cylinder or
pycnometer.

¢ Adding the Sample: Add approximately 5-10 mL of 3-(3-Methylphenyl)propan-1-ol to the
container.

¢ Recording the Volume: Accurately read and record the volume of the liquid.
e Weighing the Filled Container: Weigh the container with the sample.

o Calculation: Subtract the mass of the empty container from the mass of the filled container to
get the mass of the sample. Divide the mass by the volume to calculate the density.

Qualitative Solubility Assessment

Understanding the solubility of a compound is crucial for its use in reactions and formulations.

Methodology Rationale

The principle of "like dissolves like" is the foundation of this assessment. The polarity of 3-(3-
Methylphenyl)propan-1-ol, with its nonpolar aromatic ring and alkyl chain and its polar
hydroxyl group, will dictate its solubility in various solvents.

Experimental Protocol
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e Solvent Selection: Prepare test tubes containing 2 mL of various solvents: water (polar,
protic), ethanol (polar, protic), acetone (polar, aprotic), and hexane (nonpolar).

o Sample Addition: Add a few drops of 3-(3-Methylphenyl)propan-1-ol to each test tube.

o Observation: Gently agitate each test tube and observe whether the sample dissolves
completely (miscible), forms a separate layer (immiscible), or is partially soluble.

» Recording Results: Record the observations for each solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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